Cas no 69270-16-2 (1,3-Benzenedicarboxylicacid, 2-[(4-chlorophenyl)thio]-)

• Product Name: 1,3-Benzenedicarboxylicacid, 2-[(4-chlorophenyl)thio]-
• CAS No: 69270-16-2
• MF: C₁₄H₉ClO₄S
• MW: 308.736861944199
• CID: 520015
• PubChem ID: 320098
• Update Time: 2025-04-19

1,3-Benzenedicarboxylicacid, 2-[(4-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 2-[(4-chlorophenyl)thio]-
• 2-(4-chlorophenyl)sulfanylbenzene-1,3-dicarboxylic acid
• AC1L81KH
• CTK2F8030
• NSC266278
• NSC-266278
• 2-[(4-Chlorophenyl)sulfanyl]benzene-1,3-dicarboxylic acid
• 69270-16-2
• DTXSID10313118

• Inchi： 1S/C14H9ClO4S/c15-8-4-6-9(7-5-8)20-12-10(13(16)17)2-1-3-11(12)14(18)19/h1-7H,(H,16,17)(H,18,19)
• InChI Key： SPUAXTLAMMOBDG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1C(C(=O)O)=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 307.99107
• Monoisotopic Mass: 307.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 99.9Ų

Experimental Properties

• Density: 1.57
• Boiling Point: 495.8°C at 760 mmHg
• Flash Point: 253.6°C
• Refractive Index: 1.711
• PSA: 74.6
• LogP: 3.88760